3-(methylthio)-N-((1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl)methyl)benzamide
Description
3-(methylthio)-N-((1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl)methyl)benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties and potential applications. This compound has been synthesized using various methods, and its mechanism of action and biochemical and physiological effects have been extensively studied.
Scientific Research Applications
Antimicrobial Activity: Thiophenes often display antimicrobial properties. Researchers have investigated their effectiveness against bacteria, fungi, and other pathogens. The title compound could be evaluated for its antimicrobial activity, potentially leading to the development of new antibiotics or antifungal agents .
Antioxidant Properties: Thiophenes may act as antioxidants, protecting cells from oxidative stress. Investigating the antioxidant capacity of this compound could contribute to understanding its potential health benefits .
Analgesic and Anti-Inflammatory Effects: Some thiophene derivatives exhibit analgesic (pain-relieving) and anti-inflammatory properties. Researchers could explore whether our compound has similar effects .
Antitumor Potential: Thiophenes have been studied for their antitumor activity. Investigating the impact of our compound on cancer cells could provide valuable insights .
Material Science and Coordination Chemistry
Beyond pharmacology, thiophenes find applications in material science and coordination chemistry:
Material Science: Thiophenes are used in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (solar cells). Researchers might explore whether our compound can enhance these materials .
Coordination Chemistry: Thiophenes serve as ligands in coordination complexes. Investigating their coordination behavior with metal ions could lead to novel materials or catalysts .
Organic Synthesis and Intermediates
Thiophenes are valuable intermediates in organic synthesis. Our compound could be used as a building block for creating more complex molecules. Researchers might explore its reactivity and versatility in synthetic pathways .
properties
IUPAC Name |
3-methylsulfanyl-N-[(1-thiophen-2-yltriazol-4-yl)methyl]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N4OS2/c1-21-13-5-2-4-11(8-13)15(20)16-9-12-10-19(18-17-12)14-6-3-7-22-14/h2-8,10H,9H2,1H3,(H,16,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HKIWKKKXAVSIFM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=CC(=C1)C(=O)NCC2=CN(N=N2)C3=CC=CS3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N4OS2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(methylthio)-N-((1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl)methyl)benzamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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